Cas no 1343392-36-8 (1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine)

1-(2-Ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine is a specialized pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted cyclohexyl group and an amine functionality, which may enhance binding affinity in target interactions. The compound's stability and moderate lipophilicity make it a candidate for further exploration in drug discovery, particularly in modulating biological pathways. Its synthetic versatility allows for derivatization, enabling structure-activity relationship studies. The presence of both alkyl and cycloalkyl substituents contributes to its unique steric and electronic properties, which could be leveraged in the development of novel bioactive molecules. Handling requires standard laboratory precautions due to its amine group reactivity.
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine structure
1343392-36-8 structure
Product Name:1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
CAS No:1343392-36-8
MF:C12H21N3
MW:207.315242528915
CID:5869555
PubChem ID:64041923
Update Time:2025-05-20

1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine, 1-(2-ethylcyclohexyl)-4-methyl-
    • 1-(2-Ethylcyclohexyl)-4-methyl-1h-pyrazol-3-amine
    • AKOS013358549
    • 1343392-36-8
    • CS-0284792
    • EN300-1108985
    • 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
    • Inchi: 1S/C12H21N3/c1-3-10-6-4-5-7-11(10)15-8-9(2)12(13)14-15/h8,10-11H,3-7H2,1-2H3,(H2,13,14)
    • InChI Key: VMJCVIJODSUMAK-UHFFFAOYSA-N
    • SMILES: N1(C2CCCCC2CC)C=C(C)C(N)=N1

Computed Properties

  • Exact Mass: 207.173547683g/mol
  • Monoisotopic Mass: 207.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Boiling Point: 356.2±22.0 °C(Predicted)
  • pka: 5.76±0.19(Predicted)

1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1108985-0.05g
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
1343392-36-8 95%
0.05g
$707.0 2023-10-27
Enamine
EN300-1108985-0.1g
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
1343392-36-8 95%
0.1g
$741.0 2023-10-27
Enamine
EN300-1108985-0.25g
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
1343392-36-8 95%
0.25g
$774.0 2023-10-27
Enamine
EN300-1108985-0.5g
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
1343392-36-8 95%
0.5g
$809.0 2023-10-27
Enamine
EN300-1108985-1.0g
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
1343392-36-8
1g
$1100.0 2023-05-27
Enamine
EN300-1108985-2.5g
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
1343392-36-8 95%
2.5g
$1650.0 2023-10-27
Enamine
EN300-1108985-5.0g
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
1343392-36-8
5g
$3189.0 2023-05-27
Enamine
EN300-1108985-10.0g
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
1343392-36-8
10g
$4729.0 2023-05-27
Enamine
EN300-1108985-1g
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
1343392-36-8 95%
1g
$842.0 2023-10-27
Enamine
EN300-1108985-5g
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
1343392-36-8 95%
5g
$2443.0 2023-10-27

Additional information on 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine

Introduction to 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 1343392-36-8)

1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine, with the CAS number 1343392-36-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine make it a promising candidate for various therapeutic applications.

The molecular structure of 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a 2-ethylcyclohexyl group and a methyl group at the 4-position. The cyclohexyl moiety contributes to the compound's lipophilicity, which can enhance its ability to cross biological membranes and reach target sites within the body. The ethyl group further modulates the compound's physicochemical properties, potentially influencing its pharmacokinetics and pharmacodynamics.

Recent studies have highlighted the potential of 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine has also shown promise in neuropharmacology. A study in the European Journal of Pharmacology reported that this compound has significant anticonvulsant effects, making it a potential therapeutic agent for epilepsy and other seizure disorders. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control.

The pharmacokinetic profile of 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for effective drug delivery. Furthermore, toxicological studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine in human subjects. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms related to inflammatory conditions and seizure disorders. These findings have paved the way for larger-scale clinical studies to further validate the therapeutic potential of this compound.

In conclusion, 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 1343392-36-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing treatments for various diseases.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent